Cas no 2171613-00-4 (1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide
• CAS No: 2171613-00-4
• MF: C₇H₇ClN₄O₂S
• MW: 246.674078226089
• CID: 6585637
• PubChem ID: 165532045
• Update Time: 2025-10-31

1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide
• EN300-1282273
• 2171613-00-4

• Inchi： 1S/C7H7ClN4O2S/c8-7-11-10-5(15-7)6(14)12-2-1-3(12)4(9)13/h3H,1-2H2,(H2,9,13)
• InChI Key： BJFUJDJZNKFZRX-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C(N2CCC2C(N)=O)=O)S1

Computed Properties

• Exact Mass: 245.9978243g/mol
• Monoisotopic Mass: 245.9978243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Additional information on 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide

Comprehensive Analysis of 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171613-00-4)

The compound 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171613-00-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound features a 1,3,4-thiadiazole core, a heterocyclic ring known for its diverse biological activities, coupled with an azetidine-2-carboxamide moiety, which enhances its potential as a bioactive agent. The presence of a chloro substituent at the 5-position of the thiadiazole ring further modulates its electronic properties, making it a promising candidate for various applications.

In recent years, the search for novel heterocyclic compounds with therapeutic potential has intensified, driven by the need for new treatments for diseases such as cancer, infectious diseases, and metabolic disorders. The 1,3,4-thiadiazole scaffold, in particular, has been extensively studied due to its ability to interact with multiple biological targets. Researchers are increasingly focusing on derivatives like 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide to explore their pharmacokinetic and pharmacodynamic properties. This compound's unique structure positions it as a potential lead molecule for drug discovery.

The synthesis of 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide involves a series of carefully optimized chemical reactions, ensuring high yield and purity. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can improve binding affinity to biological targets. Meanwhile, the carboxamide group enhances solubility and bioavailability, critical factors for drug development. These features make the compound a subject of interest in both academic and industrial research settings.

From a pharmacological perspective, the 1,3,4-thiadiazole derivatives have demonstrated a wide range of activities, including antimicrobial, antifungal, and anticancer effects. The incorporation of the azetidine-2-carboxamide moiety in 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide may further expand its therapeutic potential. Recent studies suggest that such compounds could modulate enzyme activity or interact with specific receptors, offering new avenues for targeted therapy. This aligns with the growing trend of personalized medicine, where tailored treatments are designed based on individual genetic and molecular profiles.

In the context of drug discovery, the importance of heterocyclic compounds cannot be overstated. They represent a significant proportion of FDA-approved drugs, and their structural diversity allows for the exploration of new chemical spaces. The 1,3,4-thiadiazole ring, in particular, has been linked to compounds with anti-inflammatory and analgesic properties, making it a valuable scaffold for developing non-opioid pain relievers—a hot topic given the ongoing opioid crisis. The potential of 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide to contribute to this field is an area of active investigation.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health challenge. The 5-chloro-1,3,4-thiadiazole moiety has shown activity against resistant bacterial strains, and researchers are exploring whether 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide could be optimized to enhance its efficacy. This aligns with the broader scientific community's efforts to combat multidrug-resistant pathogens, a topic frequently searched in academic and medical databases.

Beyond its biological applications, the compound's chemical properties are also of interest. The thiadiazole ring is known for its stability under various conditions, making it suitable for formulation development. Additionally, the azetidine-2-carboxamide group can participate in hydrogen bonding, which may improve the compound's interaction with biological macromolecules. These attributes are critical for optimizing drug-like properties, such as absorption, distribution, metabolism, and excretion (ADME).

In summary, 1-(5-chloro-1,3,4-thiadiazole-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171613-00-4) represents a fascinating intersection of chemistry and biology. Its unique structure, combining a 1,3,4-thiadiazole core with an azetidine-2-carboxamide moiety, offers numerous possibilities for therapeutic development. As research continues to uncover its potential, this compound may emerge as a key player in addressing some of the most pressing medical challenges of our time, from antibiotic resistance to personalized medicine.